Cas no 2171904-58-6 (2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)-2-methylbutanoic acid)

• Product Name: 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)-2-methylbutanoic acid
• CAS No: 2171904-58-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6034576
• PubChem ID: 165554330
• Update Time: 2025-07-28

2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)-2-methylbutanoic acid
• 2171904-58-6
• EN300-1543425
• 2-({2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}methyl)-2-methylbutanoic acid

• Inchi： 1S/C28H34N2O5/c1-3-28(2,26(32)33)17-29-25(31)15-18-9-8-14-24(18)30-27(34)35-16-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,3,8-9,14-17H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： TVKCHHIKSZKZMP-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC1CC(NCC(C(=O)O)(C)CC)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)-2-methylbutanoic acid

Comprehensive Analysis of 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)-2-methylbutanoic acid (CAS No. 2171904-58-6)

In the rapidly evolving field of peptide synthesis and pharmaceutical intermediates, 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)-2-methylbutanoic acid (CAS No. 2171904-58-6) has emerged as a compound of significant interest. This Fmoc-protected amino acid derivative plays a pivotal role in the development of novel therapeutic peptides and bioconjugation strategies, addressing growing demands in drug discovery and biomedical research.

The structural complexity of this compound, featuring both cyclopentyl and 2-methylbutanoic acid moieties, makes it particularly valuable for solid-phase peptide synthesis (SPPS). Researchers are increasingly focusing on its application in creating peptide-based drugs, especially with the rising interest in targeted therapies for chronic diseases. The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group, a critical component of this molecule, enables precise amino acid coupling while maintaining excellent deprotection efficiency under mild conditions.

Recent advancements in cancer immunotherapy and precision medicine have further highlighted the importance of specialized peptide building blocks like CAS 2171904-58-6. Its unique sterically hindered structure contributes to improved peptide stability and bioavailability, addressing common challenges in peptide drug development. The compound's chiral centers and functional groups allow for sophisticated molecular design, making it valuable for creating conformationally constrained peptides with enhanced target binding affinity.

From a synthetic chemistry perspective, 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)-2-methylbutanoic acid represents an excellent example of modern organic synthesis techniques. Its production involves sophisticated protection-deprotection strategies and selective functionalization, topics that are currently trending in chemical research communities. The compound's structural features also make it relevant to studies in asymmetric synthesis and chiral resolution methodologies.

In the context of green chemistry initiatives, researchers are exploring more sustainable approaches to synthesize such complex organic molecules. The pharmaceutical industry is particularly interested in optimizing the production of CAS 2171904-58-6 with reduced environmental impact, aligning with global sustainability goals in chemical manufacturing. This aligns with frequent searches for "green peptide synthesis" and "sustainable pharmaceutical intermediates" in scientific literature.

The analytical characterization of 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)-2-methylbutanoic acid typically involves advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the high purity required for pharmaceutical applications, a crucial consideration given the increasing regulatory scrutiny on impurity profiles in active pharmaceutical ingredients (APIs).

Looking forward, the potential applications of CAS 2171904-58-6 extend beyond traditional peptide therapeutics. Its structural features make it a candidate for developing peptide-drug conjugates, diagnostic probes, and targeted delivery systems - all areas experiencing rapid growth in biomedical research. The compound's versatility addresses common search queries about "next-generation peptide modifications" and "advanced drug delivery technologies".

Storage and handling of this compound require attention to its chemical stability characteristics. While not classified as hazardous, proper storage conditions (typically 2-8°C in anhydrous environments) are essential to maintain its chemical integrity for long-term research use. This practical information responds to frequent researcher inquiries about "stability of Fmoc-amino acid derivatives".

The market for specialized peptide building blocks like 2-({2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}methyl)-2-methylbutanoic acid is projected to grow significantly, driven by expanding peptide therapeutics pipelines and increasing R&D investments in biopharmaceuticals. This growth reflects broader industry trends toward personalized medicine and targeted therapies, topics that dominate current biomedical discussions.

In conclusion, CAS 2171904-58-6 represents an important tool in modern medicinal chemistry and peptide science. Its unique structural features and versatile applications position it as a valuable asset in addressing current challenges in drug development, while its synthesis and characterization contribute to advancing organic chemistry methodologies. As research continues to uncover new applications for such specialized amino acid derivatives, their role in shaping the future of therapeutic innovation becomes increasingly significant.